Cas no 864841-55-4 (Agn-PC-00eez5)

• Product Name: Agn-PC-00eez5
• CAS No: 864841-55-4
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 2809344
• PubChem ID: 11701327
• Update Time: 2025-04-21

Agn-PC-00eez5 Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00EEZ5
• DTXCID20421632
• 6-Ethynyl-4,4-dimethylthiochroman 1-oxide
• SCHEMBL4372175
• DTXSID50470815
• 864841-55-4
• starbld0007544
• Agn-PC-00eez5

• Inchi： 1S/C13H14OS/c1-4-10-5-6-12-11(9-10)13(2,3)7-8-15(12)14/h1,5-6,9H,7-8H2,2-3H3
• InChI Key： LXDMIKKQYNTSSA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(C#C)=CC=2C(C)(C)CC1)=O

Computed Properties

• Exact Mass: 218.07653624Da
• Monoisotopic Mass: 218.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.3Ų